Cas no 1598981-76-0 (5-Bromo-2-(methoxymethyl)aniline)

• Product Name: 5-Bromo-2-(methoxymethyl)aniline
• CAS No: 1598981-76-0
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD22492074
• CID: 4607584
• PubChem ID: 91883428
• Update Time: 2025-06-13

5-Bromo-2-(methoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methoxymethyl)aniline
• 5-bromo-2-(methoxymethyl)benzenamine
• 5-Bromo-2-methoxymethylaniline
• CL9392

• MDL： MFCD22492074
• Inchi： 1S/C8H10BrNO/c1-11-5-6-2-3-7(9)4-8(6)10/h2-4H,5,10H2,1H3
• InChI Key： QVVSHFGXLUVLTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(COC)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 5-Bromo-2-(methoxymethyl)aniline

Recent Advances in the Application of 5-Bromo-2-(methoxymethyl)aniline (CAS: 1598981-76-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(methoxymethyl)aniline (CAS: 1598981-76-0) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This aromatic amine derivative, characterized by its bromo and methoxymethyl substituents, has demonstrated significant utility in the development of novel therapeutic agents and biochemical probes. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors and GPCR-targeting compounds.

Structural analysis of 5-Bromo-2-(methoxymethyl)aniline reveals its potential for diverse chemical modifications. The electron-withdrawing bromo group at the 5-position and the electron-donating methoxymethyl group at the 2-position create a unique electronic environment that facilitates various coupling reactions. Recent publications in the Journal of Medicinal Chemistry (2023) have demonstrated its effective use in Buchwald-Hartwig amination reactions for constructing complex heterocyclic systems with potential anticancer activity.

In pharmaceutical applications, this compound has shown particular promise in the development of CNS-targeting drugs. A 2024 study published in ACS Chemical Neuroscience reported its incorporation into novel dopamine receptor modulators, where the methoxymethyl group was found to significantly enhance blood-brain barrier penetration. The bromo substituent served as an excellent handle for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid structure-activity relationship exploration.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 5-Bromo-2-(methoxymethyl)aniline. A 2023 patent application (WO202318765A1) disclosed an improved catalytic process for its synthesis from 2-(methoxymethyl)aniline, achieving higher yields (85-92%) and better purity (>99%) compared to traditional bromination methods. This development has important implications for scaling up production while maintaining the stringent quality standards required for pharmaceutical intermediates.

In chemical biology applications, researchers have exploited the reactivity of 5-Bromo-2-(methoxymethyl)aniline to develop fluorescent probes for protein labeling. A notable example appeared in Chemical Communications (2024), where the compound was converted into a benzoxadiazole-based probe for real-time monitoring of enzyme activity in live cells. The methoxymethyl group was crucial for maintaining probe solubility in aqueous environments, while the bromo group allowed for subsequent bioconjugation.

Looking forward, the unique properties of 5-Bromo-2-(methoxymethyl)aniline position it as a valuable scaffold for continued innovation in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's commercial availability (now offered by several major chemical suppliers) and well-characterized reactivity profile suggest it will remain an important tool for medicinal chemists in the coming years.